Cas no 107073-69-8 (1H-PYRAZOLE, 1-METHYL-3-(PHENYLMETHYL)-)

• Product Name: 1H-PYRAZOLE, 1-METHYL-3-(PHENYLMETHYL)-
• CAS No: 107073-69-8
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 3231446
• PubChem ID: 13626669
• Update Time: 2025-04-21

1H-PYRAZOLE, 1-METHYL-3-(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE, 1-METHYL-3-(PHENYLMETHYL)-
• 107073-69-8
• SCHEMBL15885877
• DB-090182

• Inchi： 1S/C11H12N2/c1-13-8-7-11(12-13)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： RDAIPNIBITVQCR-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(CC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 172.100048391Da
• Monoisotopic Mass: 172.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų